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Application Note: This document provides a detailed protocol for the radiochemical separation

of Nickel-63 (⁶³Ni), a pure beta-emitting radionuclide, from various radioactive waste streams.

The accurate determination of ⁶³Ni is crucial for the characterization and management of low

and intermediate-level radioactive waste, particularly during the decommissioning of nuclear

facilities.[1][2] Due to its low-energy beta emission, ⁶³Ni cannot be measured directly and

requires a thorough chemical separation from interfering radionuclides and the sample matrix

prior to quantification by liquid scintillation counting (LSC).[3][4]

This protocol is intended for researchers, scientists, and professionals in the fields of

radiochemistry, nuclear waste management, and drug development who require a reliable

method for the isolation and measurement of ⁶³Ni. The described procedure integrates

precipitation and chromatographic techniques to achieve high chemical recovery and

decontamination from common interferences.

Experimental Protocols
The following protocol outlines a common and effective method for the separation of ⁶³Ni from

radioactive waste, particularly from solid matrices like concrete and steel, as well as from

aqueous samples. The procedure involves sample dissolution, initial purification by hydroxide

precipitation, and final purification using extraction chromatography.

1. Sample Preparation and Dissolution:
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The initial step involves the dissolution of the waste sample to bring the ⁶³Ni into an aqueous

solution. The method of dissolution depends on the sample matrix.

Concrete Samples:

A representative sample of the concrete is crushed and homogenized.

The sample is ashed at a high temperature (e.g., 500-900°C) to remove organic matter.[4]

The ashed sample is then leached with a strong acid, typically aqua regia (a mixture of

nitric acid and hydrochloric acid), to dissolve the nickel and other metals.[3][4]

Alternatively, a fusion with an alkaline flux can be used for complete dissolution of silicate

matrices.[4]

Metal Samples (Steel, etc.):

The metal sample is cleaned to remove surface contaminants.

The sample is dissolved in a suitable strong acid, such as aqua regia or concentrated

nitric acid.[2]

Aqueous Samples (Wastewater):

The sample is acidified with nitric acid to prevent the precipitation of metal hydroxides.[5]

[6]

A known amount of stable nickel carrier is added to the sample to allow for the

determination of the chemical yield of the separation process.[5][7]

2. Hydroxide Precipitation (Initial Separation):

This step aims to concentrate the ⁶³Ni and separate it from the bulk of the sample matrix.

To the acidic sample solution containing the dissolved nickel, add a stable nickel carrier if not

already added.

Adjust the pH of the solution to approximately 9-10 by adding ammonium hydroxide or

sodium hydroxide.[5][7] This will precipitate the nickel as nickel hydroxide, along with other
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metal hydroxides such as iron and cobalt.

The precipitate is separated from the supernatant by centrifugation or filtration. The

supernatant is discarded.

The hydroxide precipitate is then dissolved in a minimal amount of concentrated acid (e.g.,

hydrochloric acid or nitric acid).[5][7]

3. Anion Exchange Chromatography (Removal of Interferences):

This step is crucial for removing interfering radionuclides, particularly Cobalt-60 (⁶⁰Co) and

Iron-55 (⁵⁵Fe), which often accompany ⁶³Ni in radioactive waste.[2][7]

The dissolved precipitate from the previous step is loaded onto an anion exchange resin

column (e.g., Dowex 1x8) that has been pre-conditioned with concentrated hydrochloric acid

(e.g., 9M HCl).[2]

Under these conditions, cobalt and iron form anionic chloride complexes that are retained by

the resin, while nickel passes through the column.[2]

The column is washed with concentrated HCl to ensure the complete elution of nickel. The

eluate containing the purified nickel fraction is collected.

4. Dimethylglyoxime (DMG) Precipitation (Specific Nickel Separation):

For further purification, a highly selective precipitation of nickel using dimethylglyoxime (DMG)

can be performed.[2][3]

The pH of the nickel-containing eluate is adjusted to a slightly alkaline condition (pH 8-9).

A solution of DMG in ethanol is added to the solution, which results in the formation of a

characteristic bright red precipitate of nickel-dimethylglyoxime (Ni-DMG).[2]

The Ni-DMG precipitate is collected by filtration, washed, and then re-dissolved in a strong

acid like nitric acid.

5. Extraction Chromatography (Final Purification):

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/leitstelle_h_ni_63_awass_01_v1992_09_en.pdf
https://www.researchgate.net/publication/223831243_Determination_of_63Ni_and_55Fe_in_nuclear_waste_samples_using_radiochemical_separation_and_liquid_scintillation_counting
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.researchgate.net/publication/223831243_Determination_of_63Ni_and_55Fe_in_nuclear_waste_samples_using_radiochemical_separation_and_liquid_scintillation_counting
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.researchgate.net/publication/236143849_Determination_of_63_Ni_in_the_low_level_solid_radioactive_waste
https://www.hidex.com/hidex-methods/measuring-procedures/radionuclides-from-nuclear-fission-activities/fe-55-and-ni-63-in-radioactive-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The final purification step utilizes an extraction chromatography resin that is highly selective for

nickel, such as Eichrom's Ni Resin.[3][7][8]

The dissolved Ni-DMG precipitate is loaded onto the Ni Resin column, which has been pre-

conditioned according to the manufacturer's instructions.

Interfering ions are washed from the column with appropriate reagents, as specified by the

resin manufacturer.

The purified ⁶³Ni is then eluted from the column using a strong acid, typically 3M nitric acid.

[4]

6. Source Preparation and Liquid Scintillation Counting:

The purified ⁶³Ni eluate is evaporated to near dryness.

The residue is redissolved in a small volume of dilute acid and mixed with a liquid scintillation

cocktail.[3][4]

The activity of ⁶³Ni is then measured using a liquid scintillation counter.[2][8] The chemical

yield of the entire procedure is determined by measuring the recovery of the stable nickel

carrier, for example, by inductively coupled plasma optical emission spectrometry (ICP-OES)

or atomic absorption spectrometry (AAS).[6]

Data Presentation
The following table summarizes typical quantitative data reported for the radiochemical

separation of ⁶³Ni from radioactive waste.
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Parameter Reported Values References

Chemical Yield 49 - 71% [3][4]

60 - 70% (for environmental

samples)
[3]

> 90% [7][9]

Detection Limit (LSC) 0.002 Bq/g (for a 50g sample) [3][4]

0.014 Bq [7]

Decontamination Factor
> 10⁵ for interfering

radionuclides
[7]

Mandatory Visualization
The following diagram illustrates the experimental workflow for the radiochemical separation of

Nickel-63 from radioactive waste.
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Caption: Workflow for the radiochemical separation of Nickel-63.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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